Aluminum fluoride trihydrate

• IUPAC Name: trifluoroalumane;trihydrate
• InChI: InChI=1S/Al.3FH.3H2O/h;3*1H;3*1H2/q+3;;;;;;/p-3
• InChI Key: BKLZIAYVINRQEJ-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.F[Al](F)F
• Molecular Formula: AlF3H6O3
• Molecular Weight: 138.023 g/mol
• CAS RN: 15098-87-0

Description

Aluminum fluoride trihydrate is a useful research compound. Its molecular formula is AlF3H6O3 and its molecular weight is 138.023 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Manufacture and Industry Applications : Aluminum fluoride trihydrate is crucial in the aluminum industry, particularly in the manufacture of aluminum. It's also used in fluoride glass production, ceramics, and as a brazing flux in aluminum parts manufacture. The compound has been identified as having potential in new types of aluminates with commercial possibilities (Conley, Shaikh, & Atwood, 2002).

• Thermal Behavior and Decomposition : Research on the thermal decomposition of aluminum fluoride trihydrate indicates a multi-stage process involving transitions to different hydration states and ultimately to aluminum oxide and hydrogen fluoride. This understanding is crucial for applications involving thermal processes (Xu De-long et al., 2000).

• Electrocoagulation in Water Treatment : Aluminum fluoride trihydrate is implicated in studies of electrocoagulation for fluoride removal in water treatment, with aluminum electrodes playing a key role. Characterization of products formed during this process is essential for environmental applications (Drouiche et al., 2009).

• Optoelectronics : In the field of optoelectronics, aluminum fluoride trihydrate is studied for its use in electron injection layers of organic light-emitting diodes. The material's interaction with alkali-metal fluorides is crucial for device performance (Helander et al., 2008).

• Crystal Growth Dynamics : Studies on the growth and dissolution kinetics of aluminum fluoride trihydrate crystals in aqueous solutions provide insights relevant for industrial crystallization processes, particularly in the context of temperature and saturation ratios (Nielsen & Dizdar Altintas, 1984).

• Fluoride Analysis in Water : Aluminum fluoride trihydrate's interaction with other compounds is vital in analytical chemistry, especially in fluoride analysis in water samples where aluminum can interfere significantly (Harwood, 1969).

• Synthesis and Characterization : The ionothermal synthesis and characterization of aluminum fluoride hydrates, including hexahydrate, have been explored, which is important for understanding the compound's structural properties (Wang & Mudring, 2016).

• Environmental and Health Impact Studies : Research into the synergistic impact of aluminum chloride and sodium fluoride exposure on brain development in rats provides insights into environmental and health concerns related to aluminum fluoride compounds (Kinawy, 2019).

• Dental Applications : Aluminum fluoride trihydrate's effects on the physical properties of polycarboxylate cement, often used in dentistry, have been investigated, showing its influence on setting time and other properties (Øilo & Ruyter, 1983).

• Aluminum Surface Activation : The activation of aluminum surfaces in organic electrolytes for aluminum-air batteries using tetra-butyl ammonium fluoride tri-hydrate is a novel application in battery technology (Levy, Auinat, & Ein‐Eli, 2018).